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Compound of Interest

Compound Name: Satratoxin G

Cat. No.: B1681481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Satratoxin G is a potent macrocyclic trichothecene mycotoxin produced by the fungus

Stachybotrys chartarum, commonly known as "black mold." Exposure to Satratoxin G has

been associated with a range of adverse health effects, making its sensitive and accurate

detection crucial in environmental and toxicological studies. This application note provides a

detailed protocol for the quantitative analysis of Satratoxin G in various matrices using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method offers high

selectivity and sensitivity, enabling precise quantification at low levels.

Principle
The method involves the extraction of Satratoxin G from the sample matrix, followed by

chromatographic separation using liquid chromatography and subsequent detection and

quantification by tandem mass spectrometry. The high specificity of MS/MS is achieved through

Multiple Reaction Monitoring (MRM), where a specific precursor ion of Satratoxin G is selected

and fragmented to produce characteristic product ions.
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The choice of sample preparation method depends on the matrix. Below are protocols for

common sample types.

a) Solid Materials (e.g., Building Materials, Agricultural Commodities)

Homogenization: Grind a representative portion of the sample to a fine powder.

Extraction:

Weigh 5 grams of the homogenized sample into a 50 mL polypropylene centrifuge tube.

Add 20 mL of an extraction solvent, such as acetonitrile/water (80:20, v/v) or methanol.

Vortex or shake vigorously for 30 minutes.

Centrifugation: Centrifuge the mixture at 4000 x g for 15 minutes.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis. For complex matrices, a cleanup step using solid-phase extraction

(SPE) may be necessary to reduce matrix effects.

b) Air Samples

Collection: Draw a known volume of air through a suitable filter (e.g., glass fiber or PTFE).

Extraction:

Extract the filter with an appropriate solvent like methanol.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the initial mobile phase.

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler

vial.
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Parameter Setting

Column
C18 reverse-phase column (e.g., 100 x 2.1 mm,

2.6 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium formate

Gradient

Start with 10% B, ramp to 95% B over 10

minutes, hold for 2 minutes, return to initial

conditions and equilibrate for 3 minutes.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Mass Spectrometry (MS/MS) Conditions
Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 4000 V

Source Temperature 120 °C

Desolvation Temperature 350 °C

Desolvation Gas Flow 800 L/hr

Collision Gas Argon

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative parameters for Satratoxin G analysis

obtained from various studies.
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Parameter Value Matrix Reference

Precursor Ion (m/z) 528.2 ([M+H]⁺) - [1]

545.2 ([M+NH₄]⁺) - [2]

Product Ions (m/z) 231.1, 259.1, 423.2 - [2]

310, 281 - [1]

Limit of Detection

(LOD)

0.2 pg (injected

amount)
- [1]

Airborne

Concentration

Detected

0.25 ng/m³ Indoor Air [2]

Visualizations
Experimental Workflow for Satratoxin G Analysis
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Figure 1: Experimental Workflow for Satratoxin G Analysis
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Caption: Workflow of Satratoxin G analysis.
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Logical Relationship of Analytical Steps

Figure 2: Logical Steps in LC-MS/MS Method
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Caption: Key logical stages of the LC-MS/MS analysis.

Conclusion
This application note provides a comprehensive and detailed protocol for the analysis of

Satratoxin G by LC-MS/MS. The described methodology is sensitive, selective, and applicable

to various sample matrices. Adherence to these protocols will enable researchers to obtain

accurate and reproducible results for the quantification of this important mycotoxin. Proper

validation of the method in the specific matrix of interest is recommended to ensure data

quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681481#lc-ms-ms-protocol-for-satratoxin-g-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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